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Compound of Interest

Compound Name: Tridecyl phosphite

Cat. No.: B147561

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the regulatory and safety data for
tridecyl phosphite. The term "tridecyl phosphite" can refer to several structurally related
substances, primarily distinguished by their CAS numbers and the isomeric form of the tridecyl
group. This document synthesizes available data for the most common variants to support
informed handling, risk assessment, and compliance.

Chemical Identification and Physicochemical
Properties

Tridecyl phosphite is a category of organophosphorus compounds used primarily as
stabilizers and antioxidants in plastics, such as PVC, and in other industrial applications. The
specific identity and properties can vary depending on the isomer of the alcohol used in
manufacturing. Key identifiers for common tridecyl phosphite compounds are listed below.
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- ) Tris(decyl) Tris(isodecyl) Tris(isotridecyl  Tris(tridecyl)
roper
S phosphite phosphite ) phosphite phosphite
Phosphorous Phosphorous Phosphorous Phosphorous
Synonyms acid, tris(decyl) acid, triisodecyl acid, triisotridecyl  acid, tri-C12-15-
ester ester ester alkyl esters
CAS Number 2929-86-4 25448-25-3 77745-66-5 68610-62-8
EC Number 220-895-3 246-998-3[1] 278-758-9 271-870-9[2]
Molecular
C30He303P[3] C30He303P[4] C39Hs103P[4] C39Hs103P
Formula
Molecular Weight  502.80 g/mol [3] 502.8 g/mol [4] 629.03 g/mol [4] 629.03 g/mol
Physical State Liquid Liquid Clear Liquid[4] Liquid
_ _ 154°C (closed >110°C (>230°F)
Flash Point 281.3°C[5] No data available
cup)[6] [7]
) ] ] 0.88 g/cm? at 0.89 g/mL at
Density No data available  No data available
25°CJ6] 25°C[7]
- Practically
Water Solubility Insoluble Insoluble _ Insoluble
insoluble[6]
Regulatory Status

Tridecyl phosphite and its isomers are subject to various chemical regulations globally. Their

status on key inventories determines their legality for manufacture, import, and use in different

regions.
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Tris(decyl) Tris(isodecyl) Tris(isotridecyl Tris(tridecyl)
Regulatory . . . .
List phosphite phosphite ) phosphite phosphite
is
(2929-86-4) (25448-25-3) (77745-66-5) (68610-62-8)
. , Registered _
EU REACH Pre-registered Registered[1] Pre-registered
(FULL)[4]
_ . Listed (Active, ]
US TSCA Listed[8] Listed[4] Listed[2]
PMN)
Canada DSL Listed Listed Listed Listed
Australia AICIS Listed Listed[4] Listed Listed
China IECSC Listed Listed Listed Listed[2]
) Listed (2-1894) ) )
Japan ENCS Listed ] Listed Listed
Korea KECI Listed Listed Listed Listed

Additionally, Triisotridecyl phosphite (CAS 77745-66-5) is approved by the U.S. Food and
Drug Administration (FDA) as a food contact substance (FCN No. 2335). It can be used as an
antioxidant in vinyl chloride polymers and linear low-density polyethylene at levels up to 1%
and 0.25% by weight, respectively, under specific conditions of use. However, it is not for use in
contact with infant formula or human milk.[10]

Hazard Classification and Safety Data

The hazard classification for tridecyl phosphites can be inconsistent across different suppliers
and regulatory notifications, particularly concerning skin sensitization. The information below is
aggregated from the European Chemicals Agency (ECHA) registration dossiers and other
safety data sources.

GHS Hazard Classification
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Hazard Class

Tris(isodecyl) phosphite
(25448-25-3)

Tris(isotridecyl) phosphite
(77745-66-5)

Skin Corrosion/Irritation

Category 2 (H315: Causes

skin irritation)

Not Classified

Serious Eye Damage/Irritation

Category 2 (H319: Causes

serious eye irritation)

Not Classified

Skin Sensitization

Category 1 (H317: May cause

an allergic skin reaction)

Category 1 (H317: May cause

an allergic skin reaction)[11]

Aquatic Hazard (Chronic)

Category 4 (H413: May cause
long lasting harmful effects to

aquatic life)

Category 4 (H413: May cause
long lasting harmful effects to

aquatic life)[11]

Note: Data for other CAS numbers is less consistent. For instance, PubChem data for

tris(tridecan-1-yl) phosphite (a related substance) indicates that 50% of notifications to the

ECHA C&L inventory report it as a skin sensitizer (H317), while 50% report it as not meeting

hazard criteria.

The logical workflow for GHS classification based on available evidence is depicted below.
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Classification:
Aquatic Chronic 4 (H413)
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Caption: GHS hazard classification workflow for tridecyl phosphite.

Toxicological Data Summary

Quantitative toxicity data is limited and often relies on analogue substances. The most
complete data sets are available for the REACH-registered triisodecyl and triisotridecyl
phosphites. A significant finding is the absence of established occupational exposure limits
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(OELSs), such as OSHA PELs or ACGIH TLVs, for any of the common tridecyl phosphite

isomers.[7][11][12]

Substance (CAS

Endpoint Result Species
No.)
Triisotridecyl
o LD50 > 2,000 mg/kg ]
Acute Oral Toxicity b Rat phosphite (77745-66-
W
5)[13]
o LD50 > 5,000 mg/kg ] Analogue: Isodecyl
Acute Dermal Toxicity Rabbit ) )
bw diphenyl phosphite[14]
) Triisotridecyl
Acute Inhalation LC50 > 12.6 mg/L (1 ]
o Rat phosphite (77745-66-
Toxicity hr)
5)[13]
L . ) Triisodecyl phosphite
Skin Irritation Irritating Rabbit
(25448-25-3)
o o ] Triisodecyl phosphite
Eye Irritation Irritating Rabbit
(25448-25-3)
) o o Triisodecyl phosphite
Skin Sensitization Sensitizing (Weak) Mouse
(25448-25-3)
o ] ] Analogue: Isodecyl
Mutagenicity Not mutagenic In vitro ) )
diphenyl phosphite[14]
Repeated Dose NOAEL = 15 mg/kg Rat Analogue: Isodecyl
a

Toxicity

bw/day

diphenyl phosphite[14]

Experimental Protocols

Detailed protocols for the toxicological studies summarized above are typically proprietary.

However, the studies are generally conducted according to internationally recognized

guidelines from the Organisation for Economic Co-operation and Development (OECD). Below

are brief descriptions of the standard methodologies for key endpoints.
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Acute Dermal Irritation/Corrosion (based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.

Test System: Healthy young adult albino rabbits (at least three animals).

e Procedure: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied
to a clipped patch of skin (approx. 6 cm?2). The patch is covered with a gauze dressing and
semi-occlusive bandage for a 4-hour exposure period.

o Observation: After patch removal, the skin is examined for erythema (redness) and oedema
(swelling) at 1, 24, 48, and 72 hours. Observations may continue for up to 14 days to assess
the reversibility of effects.

e Scoring: The reactions are scored on a scale (typically 0-4 for both erythema and oedema). A
Primary Dermal Irritation Index (PDII) is calculated to classify the substance.
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Caption: Standard experimental workflow for an OECD 404 skin irritation test.
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Skin Sensitization: Local Lymph Node Assay (based on
OECD Guideline 429)

The Local Lymph Node Assay (LLNA) is the preferred method for determining the skin
sensitization potential of a chemical. It measures the proliferation of lymphocytes in the lymph
nodes draining the site of chemical application.

Test System: Mice (typically female CBA/Ca or CBA/J strain), with a minimum of four animals
per dose group and a control group.

e Procedure: The test substance is prepared in a suitable vehicle (e.g., acetone/olive oil) at a
minimum of three concentrations. The substance is applied to the dorsal surface of each ear
for three consecutive days.

o Measurement: Five days after the first application, a solution of 3H-methyl thymidine is
injected intravenously. Several hours later, the animals are euthanized, and the draining
auricular lymph nodes are excised. A single-cell suspension of lymph node cells is prepared,
and the incorporation of 3H-methyl thymidine (a measure of cell proliferation) is determined
by scintillation counting.

o Endpoint: A Stimulation Index (SI) is calculated for each dose group by dividing the mean
proliferation in the test group by the mean proliferation in the vehicle control group. A
substance is classified as a sensitizer if the Sl is 3 or greater.

Safe Handling and Personal Protective Equipment
(PPE)

Given the potential for skin irritation and sensitization, appropriate measures must be taken
when handling tridecyl phosphite.

e Engineering Controls: Handle in a well-ventilated place. Use process enclosures or local
exhaust ventilation to minimize airborne exposure.[7]

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[8]
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» Skin Protection: Wear impervious clothing. Handle with chemical-resistant gloves (e.g., nitrile

rubber) that have been inspected prior to use.

o Respiratory Protection: If ventilation is inadequate or if mists/vapors are generated, use a

full-face respirator with an appropriate cartridge.

e Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.

Routinely wash work clothing to remove contaminants.[7]

This guide provides a summary of publicly available regulatory and safety information on

tridecyl phosphite. Users are strongly encouraged to consult the specific Safety Data Sheet

(SDS) for the particular product they are using and to refer to the ECHA registration dossiers

for the most comprehensive data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Tridecyl Phosphite: A Technical Guide to Regulatory
and Safety Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147561#tridecyl-phosphite-regulatory-information-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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